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Compound of Interest

Compound Name: Cy7.5 maleimide

Cat. No.: B12395584

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of Cy7.5 maleimide, a near-

infrared (NIR) fluorescent dye crucial for the sensitive detection and imaging of biomolecules.

This document details its chemical structure, key properties, and established protocols for its

application in bioconjugation, equipping researchers with the essential knowledge for its

effective use in drug development and various biological assays.

Chemical Structure and Properties
Cy7.5 maleimide is a member of the cyanine dye family, characterized by a polymethine chain

connecting two nitrogen-containing heterocyclic moieties. The maleimide functional group

enables covalent attachment to biomolecules via a selective reaction with free sulfhydryl (thiol)

groups, commonly found in cysteine residues of proteins. This dye exists in two primary forms:

a non-sulfonated version soluble in organic solvents and a sulfonated version exhibiting

enhanced water solubility, making it ideal for labeling biomolecules in aqueous environments.

[1]

The core structure of Cy7.5 consists of two indolenine rings linked by a heptamethine chain.

This extended conjugated system is responsible for its absorption and fluorescence properties
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in the near-infrared spectrum, a region where biological tissues exhibit minimal

autofluorescence, thus enabling high signal-to-noise ratios in imaging applications.

Table 1: Chemical and Spectral Properties of Cy7.5 Maleimide Variants

Property
Non-sulfonated Cy7.5
Maleimide

Sulfonated Cy7.5
Maleimide

Molecular Formula C₅₁H₅₅ClN₄O₃[2] C₅₁H₅₁K₃N₄O₁₅S₄[3]

Molecular Weight 807.46 g/mol [1][2] 1205.6 g/mol [3]

Excitation Maximum (λex) 788 nm[1][2] 788 nm[3][4]

Emission Maximum (λem) 808 nm[1][2] 797 nm[3][4]

Molar Extinction Coefficient (ε) ~223,000 M⁻¹cm⁻¹[1][2] ~222,000 M⁻¹cm⁻¹[3][4]

Quantum Yield (Φ) ~0.10[1] ~0.21[3][4]

Solubility
Soluble in organic solvents

(DMSO, DMF)[1][2]

Good solubility in water,

DMSO, DMF[3][4]

CAS Number 2270866-73-2[1] Not readily available

Reaction Mechanism with Thiol Groups
The conjugation of Cy7.5 maleimide to a thiol-containing biomolecule, such as a protein with

cysteine residues, proceeds via a Michael addition reaction. The maleimide group acts as a

Michael acceptor, and the nucleophilic thiol group of the cysteine residue acts as the Michael

donor. This reaction forms a stable, covalent thioether bond. The reaction is highly selective for

thiol groups at a pH range of 6.5-7.5.

Figure 1. Reaction of Cy7.5 maleimide with a protein sulfhydryl group.

Experimental Protocol for Protein Labeling
This protocol provides a general procedure for labeling proteins with Cy7.5 maleimide.

Optimization may be required for specific proteins and applications.

Materials

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b12395584/docs?utm_src=pdf-body#a-technical-guide-to-cy7-5-maleimide-structure-properties-and-bioconjugation
https://www.medchemexpress.com/cy7-5-maleimide.html
https://www.tocris.com/resources/protocols/fluorescent-dye-conjugation/conjugation-protocol-thiol-reactive-maleimide-dyes
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Cy7_Maleimide_in_Sulfhydryl_Reactive_Labeling.pdf
https://www.medchemexpress.com/cy7-5-maleimide.html
https://www.tocris.com/resources/protocols/fluorescent-dye-conjugation/conjugation-protocol-thiol-reactive-maleimide-dyes
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Cy7_Maleimide_in_Sulfhydryl_Reactive_Labeling.pdf
https://www.medchemexpress.com/cy7-5-maleimide.html
https://www.tocris.com/resources/protocols/fluorescent-dye-conjugation/conjugation-protocol-thiol-reactive-maleimide-dyes
https://www.benchchem.com/pdf/Step_by_Step_Cy7_Labeling_of_Proteins_and_Peptides_Application_Notes_and_Protocols.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Cy7_Maleimide_in_Sulfhydryl_Reactive_Labeling.pdf
https://www.medchemexpress.com/cy7-5-maleimide.html
https://www.tocris.com/resources/protocols/fluorescent-dye-conjugation/conjugation-protocol-thiol-reactive-maleimide-dyes
https://www.benchchem.com/pdf/Step_by_Step_Cy7_Labeling_of_Proteins_and_Peptides_Application_Notes_and_Protocols.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Cy7_Maleimide_in_Sulfhydryl_Reactive_Labeling.pdf
https://www.medchemexpress.com/cy7-5-maleimide.html
https://www.tocris.com/resources/protocols/fluorescent-dye-conjugation/conjugation-protocol-thiol-reactive-maleimide-dyes
https://www.benchchem.com/pdf/Step_by_Step_Cy7_Labeling_of_Proteins_and_Peptides_Application_Notes_and_Protocols.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Cy7_Maleimide_in_Sulfhydryl_Reactive_Labeling.pdf
https://www.tocris.com/resources/protocols/fluorescent-dye-conjugation/conjugation-protocol-thiol-reactive-maleimide-dyes
https://www.benchchem.com/pdf/Step_by_Step_Cy7_Labeling_of_Proteins_and_Peptides_Application_Notes_and_Protocols.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Cy7_Maleimide_in_Sulfhydryl_Reactive_Labeling.pdf
https://www.medchemexpress.com/cy7-5-maleimide.html
https://www.tocris.com/resources/protocols/fluorescent-dye-conjugation/conjugation-protocol-thiol-reactive-maleimide-dyes
https://www.benchchem.com/pdf/Step_by_Step_Cy7_Labeling_of_Proteins_and_Peptides_Application_Notes_and_Protocols.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Cy7_Maleimide_in_Sulfhydryl_Reactive_Labeling.pdf
https://www.benchchem.com/product/b12395584/docs?utm_src=pdf-body#a-technical-guide-to-cy7-5-maleimide-structure-properties-and-bioconjugation
https://www.benchchem.com/product/b12395584/docs?utm_src=pdf-body#a-technical-guide-to-cy7-5-maleimide-structure-properties-and-bioconjugation
https://www.benchchem.com/product/b12395584/docs?utm_src=pdf-body#a-technical-guide-to-cy7-5-maleimide-structure-properties-and-bioconjugation
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12395584?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protein to be labeled (in a thiol-free buffer, e.g., PBS, HEPES, Tris, pH 7.0-7.5)

Cy7.5 maleimide (non-sulfonated or sulfonated)

Anhydrous Dimethyl sulfoxide (DMSO) or Dimethylformamide (DMF)

(Optional) Tris(2-carboxyethyl)phosphine (TCEP) for disulfide bond reduction

Purification column (e.g., Sephadex G-25 size-exclusion column or a spin column)

Reaction buffer: Phosphate-buffered saline (PBS), pH 7.2-7.4

Procedure
Protein Preparation:

Dissolve the protein in the reaction buffer at a concentration of 2-10 mg/mL.[2]

The buffer must be free of any primary amines (like Tris or glycine) or ammonium ions if

using an amine-reactive dye, and free of thiols for maleimide chemistry.[2]

(Optional) If the protein contains disulfide bonds that need to be reduced to generate free

thiols, add a 10-100 molar excess of TCEP to the protein solution and incubate for 20-30

minutes at room temperature. Note: If using DTT, it must be removed before adding the

maleimide dye.

Dye Preparation:

Allow the vial of Cy7.5 maleimide to warm to room temperature before opening.

Prepare a 10 mM stock solution of the dye by dissolving it in anhydrous DMSO or DMF.

Vortex briefly to ensure it is fully dissolved.[2] This stock solution should be prepared fresh

before each use.

Conjugation Reaction:

A starting point for optimization is a 10-20 fold molar excess of Cy7.5 maleimide to the

protein.
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Slowly add the calculated volume of the Cy7.5 maleimide stock solution to the protein

solution while gently vortexing.

Incubate the reaction mixture for 2 hours at room temperature or overnight at 4°C,

protected from light. Gentle rotation during incubation is recommended.

Purification of the Labeled Protein:

Prepare a Sephadex G-25 column according to the manufacturer's instructions.

Load the reaction mixture onto the top of the column.

Elute the labeled protein with PBS (pH 7.2-7.4). The first colored band to elute will be the

Cy7.5-labeled protein conjugate. The free, unconjugated dye will move more slowly

through the column.

Collect the fractions containing the labeled protein.

Alternatively, for smaller scale reactions, spin columns can be used for purification

following the manufacturer's protocol.

Determination of Degree of Labeling (DOL):

The DOL (the average number of dye molecules per protein molecule) can be determined

spectrophotometrically by measuring the absorbance of the conjugate at 280 nm (for the

protein) and at the absorption maximum of Cy7.5 (~788 nm).

The following equation can be used to calculate the DOL: DOL = (A_max × ε_protein) /

[(A_280 - (A_max × CF_280)) × ε_dye] Where:

A_max is the absorbance at the dye's maximum absorption wavelength.

A_280 is the absorbance at 280 nm.

ε_protein is the molar extinction coefficient of the protein at 280 nm.

ε_dye is the molar extinction coefficient of the dye at its A_max.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b12395584/docs?utm_src=pdf-body#a-technical-guide-to-cy7-5-maleimide-structure-properties-and-bioconjugation
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12395584?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


CF_280 is the correction factor for the dye's absorbance at 280 nm (A_280_dye /

A_max_dye).

Storage:

Store the purified, labeled protein at 4°C, protected from light. For long-term storage, it can

be aliquoted and stored at -20°C or -80°C. Avoid repeated freeze-thaw cycles.

Experimental Workflow
The following diagram illustrates a typical experimental workflow for labeling a protein with

Cy7.5 maleimide.
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Figure 2. Experimental workflow for protein labeling with Cy7.5 maleimide.
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The near-infrared fluorescence of Cy7.5-labeled biomolecules makes them highly valuable for

a range of applications, particularly in in vivo imaging where deep tissue penetration and low

background signal are critical. Key applications include:

In Vivo Imaging: Tracking the biodistribution and tumor targeting of therapeutic antibodies

and other protein-based drugs.

Fluorescence Microscopy: Visualizing the localization of proteins within cells and tissues.

Flow Cytometry: Identifying and sorting cells based on the expression of specific cell surface

markers.

Western Blotting: Detecting low-abundance proteins with high sensitivity.

By following the guidelines and protocols outlined in this technical guide, researchers can

confidently and effectively utilize Cy7.5 maleimide for their specific bioconjugation and bio-

imaging needs, advancing their research in drug discovery and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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